Cas no 1397206-73-3 (Trifluorothymine-13C,15N2)

• Product Name: Trifluorothymine-13C,15N2
• CAS No: 1397206-73-3
• MF: C₄₁₃CH₃F₃₁₅N₂O₂
• MW: 183.064
• CID: 1069439
• Update Time: 2025-05-25

Trifluorothymine-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• [2-13C,15N2]-Trifluorothymine
• 13C,15N2]-Trifluorothymine
• Trifluorothymine-13C,15N2

• Inchi： InChI=1S/C5H3F3N2O2/c6-1-3-2-9(7)5(12)10(8)4(3)11/h2H,1H2/i5+1,9+1,10+1
• InChI Key： PUTRYCJNPVWQCG-CWIKHUNQSA-N
• SMILES： O=[13C]1[15N](F)C(C(=C[15N]1F)CF)=O O=C1C(CF)=C[15N](F)[13C](=O)[15N]1F

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Trifluorothymine-13C,15N2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Trifluorothymine-13C,15N2

Recent Advances in Trifluorothymine-13C,15N2 (CAS: 1397206-73-3) Research: A Comprehensive Review

Trifluorothymine-13C,15N2 (CAS: 1397206-73-3) is a stable isotope-labeled analog of thymine, a fundamental nucleobase in DNA. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and applications in metabolic tracing, drug development, and nucleic acid research. The incorporation of carbon-13 and nitrogen-15 isotopes enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, enabling precise tracking of metabolic pathways and molecular interactions.

Recent studies have focused on the synthesis and application of Trifluorothymine-13C,15N2 in various biomedical contexts. One notable advancement is its use in the development of novel antiviral and anticancer agents. Researchers have leveraged its isotopic labeling to study the incorporation of thymine analogs into DNA, providing insights into mechanisms of DNA replication and repair. This has been particularly valuable in understanding resistance mechanisms in cancer cells and identifying potential therapeutic targets.

In addition to its role in drug development, Trifluorothymine-13C,15N2 has been employed in metabolic flux analysis. By tracing the incorporation of labeled thymine into DNA, scientists can map metabolic pathways in proliferating cells, offering a deeper understanding of cellular metabolism in health and disease. Recent publications highlight its use in studying mitochondrial DNA replication and the metabolic reprogramming associated with cancer.

The chemical stability and isotopic purity of Trifluorothymine-13C,15N2 make it a reliable tool for quantitative proteomics and metabolomics. Advances in synthetic chemistry have improved the yield and purity of this compound, facilitating its broader adoption in research. Furthermore, its compatibility with high-resolution mass spectrometry has enabled the detection of low-abundance metabolites, enhancing the sensitivity and accuracy of metabolic studies.

Looking ahead, the potential applications of Trifluorothymine-13C,15N2 are vast. Ongoing research is exploring its utility in personalized medicine, where isotopic labeling can help tailor therapies based on individual metabolic profiles. Additionally, its role in environmental toxicology—studying the effects of thymine analogs on microbial communities—is an emerging area of interest. As synthetic methodologies continue to evolve, the accessibility and applications of this compound are expected to expand further.

In conclusion, Trifluorothymine-13C,15N2 (CAS: 1397206-73-3) represents a versatile and powerful tool in chemical biology and pharmaceutical research. Its applications span from basic science to translational medicine, offering unique insights into DNA metabolism, drug action, and cellular physiology. Continued innovation in its synthesis and application will undoubtedly drive future discoveries in these fields.